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Compound of Interest

Compound Name: 1,3-Difluoro-5-propylbenzene

Cat. No.: B062478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 183245-00-3

Core Data Summary
1,3-Difluoro-5-propylbenzene is a fluorinated aromatic compound recognized for its utility as

a key intermediate in the synthesis of complex molecules, particularly in the pharmaceutical

and advanced materials sectors.[1] Its chemical structure, featuring a propyl chain and two

fluorine atoms in a meta-disposition on the benzene ring, imparts unique properties that are

advantageous for drug design and material science.[1] The fluorine atoms can enhance

metabolic stability, improve lipophilicity, and modulate the electronic properties of the molecule,

making it a valuable building block for creating novel therapeutic agents and high-performance

materials.[1]
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Property Value Reference

CAS Number 183245-00-3 [2]

Molecular Formula C₉H₁₀F₂ [2]

Molecular Weight 156.17 g/mol [2]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 170 °C [1]

Density 1.05 g/cm³ [1]

Refractive Index n20/D 1.45 [1]

InChIKey
AXTNQJKYTXEYRM-

UHFFFAOYSA-N
[2]

SMILES CCCC1=CC(=CC(=C1)F)F [2]

Synthesis and Experimental Protocols
While a direct, peer-reviewed synthesis protocol for 1,3-Difluoro-5-propylbenzene is not

readily available in the searched literature, a plausible and commonly employed synthetic route

can be devised based on established organometallic reactions. A logical approach involves a

Grignard reaction, a powerful tool for forming carbon-carbon bonds. This proposed synthesis

starts with the commercially available 1-bromo-3,5-difluorobenzene.

Proposed Synthesis Workflow
The synthesis can be conceptualized as a two-step process: the formation of a Grignard

reagent from 1-bromo-3,5-difluorobenzene, followed by its reaction with a propyl-containing

electrophile.
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Step 1: Grignard Reagent Formation

Step 2: Alkylation

1-Bromo-3,5-difluorobenzene

3,5-Difluorophenylmagnesium bromide
(Grignard Reagent)

Reacts with

Magnesium (Mg)

Reacts with

Anhydrous Ether (Solvent)

in

3,5-Difluorophenylmagnesium bromide

1,3-Difluoro-5-propylbenzene
(Final Product)

Reacts with

1-Bromopropane

via Nucleophilic Attack

Click to download full resolution via product page

Caption: Proposed Grignard reaction workflow for the synthesis of 1,3-Difluoro-5-
propylbenzene.

Detailed Experimental Protocol (Hypothetical)
This protocol is based on standard procedures for Grignard reactions and should be adapted

and optimized under appropriate laboratory conditions.

Materials:

1-Bromo-3,5-difluorobenzene

Magnesium turnings

1-Bromopropane
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Anhydrous diethyl ether

Iodine crystal (for initiation)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for air-sensitive reactions (e.g., Schlenk line, oven-dried

flasks)

Procedure:

Preparation of the Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to the flask.

In the dropping funnel, place a solution of 1-bromo-3,5-difluorobenzene in anhydrous

diethyl ether.

Add a small amount of the halide solution to the magnesium turnings. The reaction is

initiated when the color of the iodine disappears and bubbling is observed. Gentle heating

may be required.

Once the reaction has started, add the remaining 1-bromo-3,5-difluorobenzene solution

dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir the reaction mixture at room temperature

until most of the magnesium has been consumed.

Alkylation Reaction:

Cool the freshly prepared Grignard reagent in an ice bath.
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Add a solution of 1-bromopropane in anhydrous diethyl ether dropwise via the dropping

funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Work-up and Purification:

Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of a

saturated aqueous ammonium chloride solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl

ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure 1,3-Difluoro-5-propylbenzene.

Applications in Research and Drug Development
The unique structural features of 1,3-Difluoro-5-propylbenzene make it a valuable building

block in medicinal chemistry and material science. The presence of fluorine atoms can

significantly alter the pharmacokinetic and pharmacodynamic properties of a drug candidate.

For instance, fluorination can block metabolic pathways, thereby increasing the half-life of a

drug.[3]

While specific examples of multi-step syntheses starting from 1,3-Difluoro-5-propylbenzene
are not detailed in the available search results, its utility as an intermediate is highlighted.[1] A

logical application would be in the synthesis of more complex molecules where the

difluoropropylphenyl moiety is a key pharmacophore.

Hypothetical Experimental Workflow in Drug Discovery
This diagram illustrates a general workflow where 1,3-Difluoro-5-propylbenzene could be

utilized in a drug discovery program.
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Step 2
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Step 3
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Step 4
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Lead Optimization
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Caption: A generalized workflow for the use of 1,3-Difluoro-5-propylbenzene in a drug

discovery cascade.

Signaling Pathways
Currently, there is no available information in the searched literature that directly links 1,3-
Difluoro-5-propylbenzene or its immediate derivatives to specific signaling pathways. Its role

is primarily established as a synthetic intermediate.[1] The biological activity of any final

compound derived from this building block would be highly dependent on the other functional

groups and structural motifs introduced during a multi-step synthesis. Further research would

be required to investigate the biological effects of any novel compounds synthesized using 1,3-
Difluoro-5-propylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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